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Compound of Interest

Compound Name: FAUC-312

Cat. No.: B1672302

For Research Use Only. Not for use in diagnostic procedures.

Introduction

FAUC-312 is a potent and highly selective dopamine D4 receptor partial agonist.[1] The
dopamine D4 receptor, a G protein-coupled receptor, is densely expressed in cortical and
limbic brain regions, particularly the prefrontal cortex, which is critically involved in executive
functions.[2] Modulation of the D4 receptor is implicated in various cognitive processes,
including working memory, attention, and cognitive flexibility.[2][3] Animal studies suggest that
dopamine D4 receptor agonists can ameliorate cognitive deficits, making FAUC-312 a valuable
tool for investigating the role of D4 receptor signaling in both normal cognitive function and in
pathological models of cognitive impairment associated with disorders like schizophrenia and
ADHD.[4][5][€]

These application notes provide an overview of FAUC-312's pharmacological properties and
offer detailed protocols for its use in preclinical models to assess its impact on cognitive
function.

Pharmacological Properties of FAUC-312

FAUC-312 acts as a partial agonist at the dopamine D4 receptor, demonstrating high selectivity
over other dopamine receptor subtypes. This selectivity allows for the targeted investigation of
D4 receptor function with minimal off-target effects.
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Property Value Reference
Target Dopamine D4 Receptor [1]
Mechanism of Action Partial Agonist [1]
Binding Affinity (Ki) 1.5 nM for D4 Receptor [1]

Ki values: 13,000 nM (D3),

Selectivity >8,500-fold vs D2, D3 25,000 nM (D2), 29,000 nM
(b1).[1]

CAS Number 562104-72-7 [7]

Molecular Formula C21H26Na4 [1]

Molecular Weight 334.46 g/mol [1]

Dopamine D4 Receptor Signaling Pathway

Activation of the D4 receptor, a D2-like receptor, typically leads to the inhibition of adenylyl
cyclase, which reduces intracellular levels of cyclic AMP (cCAMP). This modulation of the cAMP
pathway influences downstream signaling cascades that are crucial for neuronal function and
plasticity in brain regions associated with cognition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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